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Compound of Interest

Compound Name: Fast Red Salt ITR

Cat. No.: B13396444

Get Quote

Introduction & Chemical Basis[1][2]
Fast Red Salt ITR (Diazonium salt of 3-Amino-N,N-diethyl-4-methoxybenzenesulfonamide) is a

histochemical tool used to visualize the presence of Alkaline Phosphatase (AP) enzymes in

tissue sections.[1] Unlike the peroxidase-based DAB reaction which produces a brown

polymer, Fast Red ITR utilizes a simultaneous coupling azo dye method.

Mechanism of Action
The detection system relies on two simultaneous reactions occurring at the antigen site:

Enzymatic Hydrolysis: The AP enzyme (conjugated to the secondary antibody) hydrolyzes a

naphthol phosphate substrate (typically Naphthol AS-MX Phosphate). This releases a

reactive naphthol derivative and a phosphate group.[2]

Azo Coupling: The liberated naphthol immediately couples with the Fast Red ITR diazonium

salt present in the buffer. This coupling forms an insoluble, bright red/fuchsia azo dye

precipitate at the site of the antigen.
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Dual Visualization: The reaction product is visible under brightfield microscopy (Red) and is

strongly fluorescent (Texas Red/Rhodamine filter set), offering high sensitivity for low-

abundance targets [1].

Pigment Contrast: Ideal for tissues with high endogenous melanin (skin, melanoma) where

DAB (brown) would be indistinguishable.

Double Staining: Provides excellent contrast when paired with HRP-DAB (Brown) or HRP-

Green systems in multi-plex IHC.

Experimental Design & Reagent Preparation
Critical Reagents

Component Specification Role

Enzyme Conjugate Alkaline Phosphatase (AP)
Catalyzes substrate hydrolysis.

[3]

Chromogen
Fast Red ITR Salt (CAS

14263-94-6)

Diazonium salt that couples to

form the dye.

Substrate Naphthol AS-MX Phosphate
The source of the naphthol

group.[4]

Buffer Tris-HCl (pH 8.2 – 8.7)
Maintains optimal pH for AP

activity and coupling.

Inhibitor Levamisole

Inhibits endogenous tissue

alkaline phosphatase (except

intestinal).

Mounting Media Aqueous Only
CRITICAL: The reaction

product is alcohol-soluble.[2][5]

Diagram 1: Reaction Mechanism
The following diagram illustrates the chemical cascade required for signal generation.
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Caption: Mechanism of AP-mediated hydrolysis and subsequent azo coupling with Fast Red

ITR.

Comprehensive Protocol
Phase 1: Tissue Preparation

Deparaffinization: Xylene (2 x 5 min), 100% Ethanol (2 x 3 min), 95% Ethanol (1 min), 70%

Ethanol (1 min).

Rehydration: Rinse in distilled water (dH₂O).

Antigen Retrieval: Perform Heat Induced Epitope Retrieval (HIER) as required by the primary

antibody (e.g., Citrate Buffer pH 6.0 or Tris-EDTA pH 9.0).

Cooling: Allow slides to cool to room temperature (RT) in the buffer.

Phase 2: Staining & Detection
Wash: TBS-Tween 20 (0.05%) wash (2 x 3 min).

Blocking: Incubate with Protein Block (e.g., 2.5% Normal Horse Serum) for 20 min to reduce

non-specific binding.

Primary Antibody: Incubate with primary antibody diluted in antibody diluent for optimized

time (typically 1 hr at RT or Overnight at 4°C).

Wash: TBS-Tween 20 wash (3 x 3 min).
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Secondary Antibody: Incubate with AP-conjugated secondary antibody (polymer or biotin-

streptavidin system) for 30 min at RT.

Note: Ensure the secondary is AP, not HRP.

Wash: TBS-Tween 20 wash (3 x 3 min).

Phase 3: Chromogen Development (The Fast Red ITR
Step)
Pre-mix the solution immediately before use. Stability is limited (<30 mins).

Working Solution Preparation (for 10 mL):

Buffer Base: 10 mL of 0.1M Tris-HCl Buffer (pH 8.2).

Substrate: Dissolve 2 mg Naphthol AS-MX Phosphate in 100 µL N,N-Dimethylformamide

(DMF). Add to Buffer Base.

Chromogen: Dissolve 10 mg Fast Red ITR Salt in the solution. Agitate well.

Inhibitor: Add 10 µL Levamisole solution (Endogenous AP block).

Filtration:Mandatory. Filter through a 0.2µm or 0.45µm syringe filter to remove undissolved

crystals that cause artifacts [2].

Application:

Apply Working Solution to tissue sections.

Incubate for 10–20 minutes at RT.

Monitor: Check microscopically after 10 mins. Look for bright red staining.[6][5][7] Stop when

signal-to-noise is optimal.

Stop: Rinse well with dH₂O to stop the reaction.

Phase 4: Counterstaining & Mounting
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Critical Decision Point: Fast Red reaction products are soluble in organic solvents.

Counterstain: Mayer’s Hematoxylin (30–60 seconds).

Caution: Do not use acid-alcohol differentiation, as it may strip the chromogen.

Blueing: Rinse in tap water or weak ammonia water/TBS.

Mounting:

DO NOT dehydrate through graded alcohols or xylene.

Blot excess water carefully.

Apply Aqueous Mounting Medium (e.g., Glycerogel, VectaMount AQ).

Seal edges with nail polish if using non-solidifying media.

Diagram 2: Workflow & Decision Logic
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Caption: Operational workflow emphasizing the critical mounting media decision point.
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Troubleshooting & Validation
Issue Probable Cause Corrective Action

Weak Signal pH of buffer incorrect.

Ensure Tris buffer is pH 8.2–

8.7. AP is inactive at neutral

pH.

High Background Endogenous AP activity.
Ensure Levamisole is added to

the chromogen mixture.

Precipitate/Speckling Undissolved Fast Red salt.[2]
Filter the working solution

before applying to the slide.

Fading Signal Alcohol exposure.

Ensure no ethanol or xylene

was used after the chromogen

step. Use aqueous mountant.

[2][5][8]

Diffusion Lipid solubility of dye.

Keep mounting media minimal;

avoid heat during mounting.

Store slides at 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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